A Technical Guide to the Physicochemical Properties of 2,3,6-Tri-O-octyl-alpha-cyclodextrin
A Technical Guide to the Physicochemical Properties of 2,3,6-Tri-O-octyl-alpha-cyclodextrin
For Researchers, Scientists, and Drug Development Professionals
Foreword
The field of drug delivery is in a constant state of evolution, driven by the need to enhance the therapeutic efficacy and safety of pharmaceutical agents. A significant challenge in this domain is the poor aqueous solubility of many active pharmaceutical ingredients (APIs), which can limit their bioavailability and clinical utility.[1][2] Cyclodextrins, a class of cyclic oligosaccharides, have emerged as powerful tools to address this challenge through the formation of inclusion complexes.[1][3] This guide focuses on a specific, lipophilic derivative, 2,3,6-Tri-O-octyl-alpha-cyclodextrin, providing an in-depth exploration of its chemical properties and the analytical methodologies required for its characterization. As a fully substituted, non-polar cyclodextrin, it offers unique potential for the formulation of highly lipophilic drugs that are incompatible with more hydrophilic cyclodextrin derivatives.
Introduction to 2,3,6-Tri-O-octyl-alpha-cyclodextrin
2,3,6-Tri-O-octyl-alpha-cyclodextrin is a derivative of alpha-cyclodextrin, a six-membered cyclic oligosaccharide. In this modified form, all of the hydroxyl groups at the 2, 3, and 6 positions of each glucopyranose unit have been substituted with octyl ether groups. This extensive modification dramatically alters the physicochemical properties of the parent cyclodextrin, transforming it from a water-soluble molecule into a highly lipophilic one. This characteristic makes it a compelling excipient for formulation scientists working with poorly water-soluble or oily drug substances.[4]
The primary mechanism by which cyclodextrins enhance drug solubility and stability is through the formation of inclusion complexes, where a "guest" molecule (the drug) is encapsulated within the central cavity of the "host" cyclodextrin.[3] The substitution of all hydroxyl groups with long alkyl chains in 2,3,6-Tri-O-octyl-alpha-cyclodextrin results in a molecule with a non-polar exterior, enhancing its solubility in organic solvents and its affinity for lipophilic guest molecules.[5]
Physicochemical Properties
A comprehensive understanding of the physicochemical properties of 2,3,6-Tri-O-octyl-alpha-cyclodextrin is paramount for its effective application in drug formulation. While specific experimental data for this particular derivative is not extensively published, we can infer its likely characteristics based on the properties of similar per-alkylated cyclodextrins and established analytical techniques.
Physical Properties
The physical state and density are fundamental parameters for any pharmaceutical excipient.
| Property | Value | Source |
| Density | 1.14 g/mL at 20 °C (lit.) | [6] |
| Appearance | Expected to be a solid or viscous oil at room temperature | Inferred |
Solubility Profile
The solubility of 2,3,6-Tri-O-octyl-alpha-cyclodextrin is expected to be dictated by its highly non-polar nature.
-
Aqueous Solubility : Due to the replacement of all hydrophilic hydroxyl groups with lipophilic octyl chains, the aqueous solubility is expected to be extremely low.
-
Organic Solubility : Conversely, it is anticipated to exhibit good solubility in a range of non-polar and moderately polar organic solvents, such as chloroform, dichloromethane, toluene, and ethers. The solubility in polar organic solvents like ethanol and methanol may be more limited.[5]
A detailed experimental protocol for determining the solubility of this compound is provided in Section 3.1.
Experimental Protocols for Characterization
The following section outlines detailed, step-by-step methodologies for the comprehensive characterization of 2,3,6-Tri-O-octyl-alpha-cyclodextrin.
Determination of Solubility
Objective: To quantitatively determine the solubility of 2,3,6-Tri-O-octyl-alpha-cyclodextrin in a range of pharmaceutically relevant solvents.
Methodology: Isothermal Shake-Flask Method
-
Preparation of Saturated Solutions:
-
Add an excess amount of 2,3,6-Tri-O-octyl-alpha-cyclodextrin to a series of vials, each containing a different solvent (e.g., water, ethanol, methanol, chloroform, dichloromethane, acetone, and a relevant buffer solution).
-
Seal the vials to prevent solvent evaporation.
-
-
Equilibration:
-
Place the vials in a constant temperature shaker bath, typically maintained at 25 °C or 37 °C, to simulate relevant storage and physiological conditions.
-
Allow the mixtures to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure that saturation is reached.
-
-
Sample Collection and Preparation:
-
After equilibration, allow the vials to stand undisturbed for a short period to allow any undissolved solid to settle.
-
Carefully withdraw a known volume of the supernatant using a syringe fitted with a solvent-compatible filter (e.g., 0.45 µm PTFE) to remove any undissolved particles.
-
-
Quantification:
-
Dilute the filtered supernatant with a suitable solvent to a concentration within the linear range of a pre-validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with an Evaporative Light Scattering Detector (ELSD) or a Corona Charged Aerosol Detector (CAD), as the compound lacks a strong chromophore.
-
Quantify the concentration of the dissolved cyclodextrin derivative against a calibration curve prepared from standards of known concentration.
-
-
Data Analysis:
-
Calculate the solubility as the concentration of the saturated solution, typically expressed in mg/mL or mol/L.
-
Structural Elucidation via Spectroscopic Techniques
Objective: To confirm the chemical structure and purity of 2,3,6-Tri-O-octyl-alpha-cyclodextrin.
Rationale: NMR spectroscopy is a powerful tool for the structural characterization of organic molecules, providing detailed information about the chemical environment of individual atoms.[7][8] For 2,3,6-Tri-O-octyl-alpha-cyclodextrin, ¹H and ¹³C NMR will confirm the presence of the octyl chains and the successful substitution at all 2, 3, and 6 positions.
Experimental Workflow:
Caption: Workflow for NMR-based structural characterization.
Rationale: Mass spectrometry is used to determine the molecular weight of the compound and to gain insights into its structure through fragmentation patterns.[9][10] Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI) are suitable soft ionization techniques for large molecules like cyclodextrin derivatives.[10][11]
Experimental Workflow:
Caption: Workflow for mass spectrometry analysis.
Thermal Analysis
Objective: To evaluate the thermal stability and identify any phase transitions of 2,3,6-Tri-O-octyl-alpha-cyclodextrin.
Methodology: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)
Rationale: TGA measures the change in mass of a sample as a function of temperature, providing information on thermal stability and decomposition.[12][13] DSC measures the heat flow into or out of a sample as it is heated or cooled, allowing for the determination of melting points, glass transitions, and other phase transitions.[14][15]
Experimental Protocol:
-
Sample Preparation:
-
Accurately weigh a small amount of the sample (typically 2-10 mg) into a TGA or DSC pan.
-
-
TGA Analysis:
-
Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant rate (e.g., 10 °C/min) over a defined temperature range (e.g., 25 °C to 600 °C).
-
Record the mass loss as a function of temperature. The onset of significant mass loss indicates the beginning of thermal decomposition.
-
-
DSC Analysis:
-
Heat the sample under a controlled atmosphere at a constant rate (e.g., 10 °C/min).
-
Record the heat flow. Endothermic peaks typically correspond to melting, while exothermic peaks can indicate crystallization or decomposition.
-
A cooling and second heating cycle can be performed to investigate reversible transitions.
-
-
Data Analysis:
-
From the TGA curve, determine the onset temperature of decomposition.
-
From the DSC thermogram, identify the peak temperatures of any endothermic or exothermic events. The peak of an endotherm is typically reported as the melting point.
-
Applications in Drug Development
The unique lipophilic nature of 2,3,6-Tri-O-octyl-alpha-cyclodextrin opens up specialized applications in drug formulation, particularly for highly water-insoluble or oily drugs.
-
Solubilization of Lipophilic Drugs: It can act as a carrier for lipophilic drugs in non-aqueous or lipid-based formulations, potentially improving drug loading and stability.[2][16]
-
Taste Masking: By encapsulating drugs with unpleasant tastes, it may be used in oral formulations to improve patient compliance.
-
Controlled Release: The formation of stable inclusion complexes can modulate the release rate of the encapsulated drug.[16]
-
Stabilization: It can protect sensitive drug molecules from degradation by light, heat, or oxidation.[1]
Conclusion
2,3,6-Tri-O-octyl-alpha-cyclodextrin represents a specialized but potentially valuable tool in the pharmaceutical scientist's formulary. Its pronounced lipophilicity distinguishes it from more common hydrophilic cyclodextrin derivatives, offering a niche for the formulation of challenging, poorly soluble drug candidates. While a comprehensive public database of its specific physicochemical properties is still developing, the analytical methodologies outlined in this guide provide a robust framework for its thorough characterization. As the demand for innovative drug delivery solutions for increasingly complex molecules grows, the exploration of such novel excipients will be crucial for the successful development of next-generation therapeutics.
References
-
Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC.
-
Cyclodextrins in delivery systems: Applications. PMC - NIH.
-
Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. MDPI.
-
Lipophilic molecule encapsulated by a cyclodextrin. Note; arrows represent non- covalent thermodynamic attractions. ResearchGate.
-
CYCLODEXTRINS: VERSATILE CARRIER IN DRUG FORMULATIONS AND DELIVERY SYSTEMS. International Journal of Pharmaceutical, Chemical, and Biological Sciences.
-
(PDF) Thermal characterization of natural and modified cyclodextrins using TG-MS combined technique. ResearchGate.
-
Exploring physicochemical characteristics of cyclodextrin through M-polynomial indices.
-
Identification of Cyclodextrins by Liquid Chromatography – ESI-Tandem Mass Spectrometry.
-
-
Physical Properties of Cyclodextrins. Didaktik der Chemie.
-
-
Mass Spectrometry of Esterified Cyclodextrins. MDPI.
-
NMR spectroscopy to study cyclodextrin-based host–guest assemblies with polynuclear clusters. Dalton Transactions (RSC Publishing).
-
Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug.
-
TANDEM MASS SPECTROMETRY CHARACTERIZATION OF ESTERIFIED CYCLODEXTRINS.
-
NMR study of the inclusion complexes of β-cyclodextrin with diphenhydramine, clonidine and tolperisone.
-
Mass Spectrometry as a Complementary Approach for Noncovalently Bound Complexes Based on Cyclodextrins. IntelCentru.
-
Characterizing Solid Compounds by DSC and TGA.
-
Qualitative evaluation of regioselectivity in the formation of di- and tri-6-O-tritylates of α-cyclodextrin. Beilstein Journals.
-
(PDF) Mass Spectrometry of Esterified Cyclodextrins. ResearchGate.
-
An Approach to Improve the Physicochemical Properties of Drugs and Applications of Cyclodextrin Complexe. Asian Journal of Pharmaceutics.
-
Physicochemical properties of natural cyclodextrins. ResearchGate.
-
Cyclodextrins: Structural, Chemical, and Physical Properties, and Applications. MDPI.
-
Cyclodextrin Solubility: Can Green Solvents Be the Solution?
-
Determination of Melting Parameters of Cyclodextrins Using Fast Scanning Calorimetry.
-
Coupled and Simultaneous Thermal Analysis Techniques in the Study of Pharmaceuticals.
-
Solvent Effects on Chemical Processes. 10. Solubility of α-Cyclodextrin in Binary Aqueous-Organic Solvents: Relationship to Solid Phase Composition. Scilit.
-
(PDF) Cyclodextrins: Structural, Chemical, and Physical Properties, and Applications.
-
Cyclodextrin - Essential Oil Complexes Studied by Thermal Gravimetry Analysis - Differential Scanning Calorimetry. Bentham Science Publisher.
-
2,3,6-TRI-O-OCTYL-ALPHA-CYCLODEXTRIN CAS#: 140395-31-9 • ChemWhat.
-
NMR Techniques for Characterization of Cyclodextrins and their Inclusion Complexes. ICMPP.
-
Synthesis and Characterization of Cyclodextrin-Based Polyhemiaminal Composites with Enhanced Thermal Stability. PMC.
-
NMR H1 spectrum of Per-(2,3,6-O-allyl) b-CD. The Per-(2,3,6-O-allyl). ResearchGate.
-
Synthesis and Characterization of the Inclusion Complex of β-cyclodextrin and Azomethine.
-
Synthesis and Characterization of Cyclodextrin-Based Polyhemiaminal Composites with Enhanced Thermal Stability. PubMed.
Sources
- 1. Cyclodextrins in delivery systems: Applications - PMC [pmc.ncbi.nlm.nih.gov]
- 2. mdpi.com [mdpi.com]
- 3. ijpcbs.com [ijpcbs.com]
- 4. researchgate.net [researchgate.net]
- 5. Sachinfo - Herstellung [chemiedidaktik.uni-wuppertal.de]
- 6. chemwhat.com [chemwhat.com]
- 7. NMR spectroscopy to study cyclodextrin-based host–guest assemblies with polynuclear clusters - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
- 8. d-nb.info [d-nb.info]
- 9. intelcentru.ro [intelcentru.ro]
- 10. researchgate.net [researchgate.net]
- 11. mdpi.com [mdpi.com]
- 12. researchgate.net [researchgate.net]
- 13. mdpi.com [mdpi.com]
- 14. Determination of Melting Parameters of Cyclodextrins Using Fast Scanning Calorimetry - PMC [pmc.ncbi.nlm.nih.gov]
- 15. eurekaselect.com [eurekaselect.com]
- 16. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
